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Compound of Interest

Compound Name: N-Benzylphthalimide

Cat. No.: B1666794 Get Quote

CAS Number: 2142-01-0

This technical guide provides an in-depth overview of N-Benzylphthalimide, a significant

chemical compound utilized in various scientific domains. It is intended for researchers,

scientists, and professionals in drug development, offering detailed information on its

properties, synthesis, and potential biological relevance.

Chemical and Physical Properties
N-Benzylphthalimide, also known as 2-benzylisoindoline-1,3-dione, is a white to light yellow

crystalline powder.[1] Its core structure consists of a phthalimide group to which a benzyl group

is attached via the nitrogen atom.[2] This substitution influences its physical and chemical

characteristics, such as its solubility and reactivity.[1]

Table 1: Physicochemical Properties of N-
Benzylphthalimide
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Property Value Reference(s)

CAS Number 2142-01-0 [3][4]

Molecular Formula C₁₅H₁₁NO₂ [3][4]

Molecular Weight 237.25 g/mol [3][4]

Appearance
White to light yellow crystalline

powder
[1]

Melting Point 114-116 °C [4]

Boiling Point
393.1 °C at 760 mmHg

(estimated)
[1]

Density 1.311 g/cm³ [1]

Solubility Soluble in DMSO [1]

IUPAC Name 2-benzylisoindole-1,3-dione [3]

Table 2: Spectroscopic Data of N-Benzylphthalimide
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Spectroscopic Data Key Features Reference(s)

Infrared (IR) Spectrum

Characteristic strong carbonyl

(C=O) stretching bands around

1715 cm⁻¹ and 1772 cm⁻¹.

[5]

Mass Spectrum (MS)

Molecular ion peak (M+) at m/z

237. A prominent fragment is

the tropylium ion at m/z 91.

[1]

¹H NMR

Signals corresponding to the

aromatic protons of the

phthalimide and benzyl

groups, and a characteristic

singlet for the methylene (-

CH₂-) protons.

[5]

¹³C NMR

Resonances for the carbonyl

carbons, aromatic carbons,

and the methylene carbon.

[5]

Experimental Protocols
Synthesis of N-Benzylphthalimide
Several methods are available for the synthesis of N-Benzylphthalimide. The Gabriel

synthesis is a classic and widely used method.[1]

Method 1: Gabriel Synthesis from Phthalimide and Benzyl Chloride

This method involves the N-alkylation of potassium phthalimide with benzyl chloride.

Materials:

Phthalimide

Anhydrous potassium carbonate

Benzyl chloride

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 12 Tech Support

https://www.researchgate.net/publication/264209210_N-Benzyl-phthalimide
https://www.benchchem.com/product/b1666794
https://www.researchgate.net/publication/264209210_N-Benzyl-phthalimide
https://www.researchgate.net/publication/264209210_N-Benzyl-phthalimide
https://www.benchchem.com/product/b1666794?utm_src=pdf-body
https://www.benchchem.com/product/b1666794?utm_src=pdf-body
https://www.benchchem.com/product/b1666794
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666794?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Glacial acetic acid (for recrystallization)

Procedure:

An intimate mixture of 1.2 moles of anhydrous potassium carbonate and 2 moles of

phthalimide is prepared.

4 moles of benzyl chloride are added to this mixture.

The reaction mixture is heated at 190°C under a reflux condenser for three hours.

While the mixture is still hot, excess benzyl chloride is removed by steam distillation.

As the distillation proceeds, N-Benzylphthalimide crystallizes. The mixture is then cooled

rapidly with vigorous agitation.

The solid product is collected by filtration on a Büchner funnel and washed thoroughly with

water.

The crude product is then washed with 60% ethanol.

The final product is purified by recrystallization from glacial acetic acid to yield colorless

crystals.

Method 2: Synthesis from Phthalic Anhydride and Benzylamine

This method involves the condensation of phthalic anhydride with benzylamine.

Materials:

Phthalic anhydride

Benzylamine

Glacial acetic acid

Procedure:
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Equimolar amounts of phthalic anhydride and benzylamine are dissolved in glacial acetic

acid.

The solution is refluxed for a sufficient time to complete the reaction.

Upon cooling, the N-Benzylphthalimide product crystallizes out of the solution.

The crystals are collected by filtration, washed with a small amount of cold solvent, and

dried.

Diagram 1: General Workflow for the Synthesis of N-
Benzylphthalimide
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Synthesis of N-Benzylphthalimide Workflow
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Caption: A flowchart illustrating two common synthetic routes to N-Benzylphthalimide.
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Purification by Recrystallization
Recrystallization is a standard procedure to purify the crude N-Benzylphthalimide.

Solvent Selection: Glacial acetic acid is a suitable solvent for the recrystallization of N-
Benzylphthalimide.

Procedure:

The crude N-Benzylphthalimide is dissolved in a minimum amount of hot glacial acetic

acid to form a saturated solution.

The hot solution is filtered by gravity to remove any insoluble impurities.

The filtrate is allowed to cool slowly to room temperature, followed by further cooling in an

ice bath to promote crystallization.

The resulting crystals are collected by suction filtration.

The crystals are washed with a small amount of cold solvent to remove residual soluble

impurities.

The purified crystals are then dried in a vacuum oven.

Biological Activity and Signaling Pathways
While N-Benzylphthalimide itself has been investigated for some biological activities, detailed

mechanistic studies elucidating its direct interaction with specific signaling pathways are

limited.[1] However, research on structurally related phthalimide derivatives provides insights

into potential mechanisms of action.

Antimicrobial Activity: Phthalimide derivatives have been reported to exhibit antimicrobial

properties. The proposed mechanism for some antifungal phthalimides involves the inhibition of

ergosterol biosynthesis, a crucial component of the fungal cell membrane.[6] The antibacterial

action may involve disruption of the bacterial cell membrane or other intracellular targets.[6]

Antitumor Activity and Signaling Pathways of Related Compounds:
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Direct evidence for N-Benzylphthalimide's role in specific cancer signaling pathways is not yet

well-established. However, studies on closely related analogs offer valuable perspectives:

mTOR Pathway: N-Hydroxyphthalimide, a structural analog, has been shown to exhibit

antitumor activity by suppressing the mTOR (mammalian target of rapamycin) signaling

pathway.[7][8] The mTOR pathway is a central regulator of cell growth, proliferation, and

survival, and its dysregulation is common in many cancers.[7] N-Hydroxyphthalimide was

found to inhibit both mTORC1 and mTORC2 complexes, leading to cell cycle arrest and

apoptosis in cancer cells.[7]

Hedgehog Pathway: Derivatives of benzylphthalazine, which share structural similarities with

N-benzylphthalimide, have been synthesized and evaluated as inhibitors of the Hedgehog

signaling pathway.[2] The Hedgehog pathway plays a critical role in embryonic development

and its aberrant activation is implicated in the development of several cancers.[9]

The direct molecular targets and the precise signaling cascades modulated by N-
Benzylphthalimide remain an active area for future research.

Diagram 2: The mTOR Signaling Pathway (Inhibited by
N-Hydroxyphthalimide, a related compound)
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Caption: The mTOR pathway, a key regulator of cell growth, inhibited by N-Hydroxyphthalimide.

Applications in Research and Development
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N-Benzylphthalimide serves as a versatile building block in organic synthesis and medicinal

chemistry.

Protecting Group for Amines: The phthalimide group is a well-established protecting group

for primary amines, notably in the Gabriel synthesis of amines.[1]

Precursor for Biologically Active Molecules: It is a key intermediate in the synthesis of

various derivatives that are being investigated for a range of therapeutic applications,

including as potential antibacterial and anticancer agents.[1][10]

Chemical Research: N-Benzylphthalimide is used in studies of reaction mechanisms, such

as nucleophilic substitution and hydrolysis.[1]

Safety and Handling
N-Benzylphthalimide is harmful if swallowed.[3] Standard laboratory safety precautions

should be observed when handling this compound, including the use of personal protective

equipment such as gloves, safety glasses, and a lab coat. It should be handled in a well-

ventilated area or a fume hood. For detailed safety information, refer to the Safety Data Sheet

(SDS).

Disclaimer: This document is intended for informational purposes only and should not be used

as a substitute for professional scientific or medical advice. Always consult the relevant Safety

Data Sheet (SDS) before handling any chemical compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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